Cas no 3536-29-6 (Benzenepropanol, b-phenyl-)

• Product Name: Benzenepropanol, b-phenyl-
• CAS No: 3536-29-6
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• CID: 314452
• PubChem ID: 107120
• Update Time: 2025-04-19

Benzenepropanol, b-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, b-phenyl-
• 2,3-diphenylpropanol
• 2,3-diphenylpropan-1-ol
• NS00048377
• 3536-29-6
• DTXSID80871033
• SCHEMBL597894
• AKOS015157985
• EINECS 222-572-2

• Inchi： 1S/C15H16O/c16-12-15(14-9-5-2-6-10-14)11-13-7-3-1-4-8-13/h1-10,15-16H,11-12H2
• InChI Key： IITXBLBBWAPMPY-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 212.12018
• Monoisotopic Mass: 212.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.0585
• Melting Point: 51°C
• Boiling Point: 310°C (estimate)
• Flash Point: 134.4°C
• Refractive Index: 1.5742 (estimate)
• PSA: 20.23